1-(3-Methoxy-phenyl)-N1,N1-dimethyl-ethane-1,2-diamine

• IUPAC Name: 1-(3-methoxyphenyl)-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C11H18N2O/c1-13(2)11(8-12)9-5-4-6-10(7-9)14-3/h4-7,11H,8,12H2,1-3H3
• InChI Key: ZTMHUNSEVFJKER-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CN)C1=CC(=CC=C1)OC
• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

This involves the use of spectroscopic techniques like NMR, IR, UV-Vis, and X-ray crystallography to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances, the products formed, and the conditions required for the reactions.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, refractive index, and specific rotation.

Scientific Research Applications

Formation of Bis(2-oxazolidinone) Derivatives

The reactions of certain methoxy-phenyl derivatives with carbon dioxide and aliphatic α,ω-diamines have been studied, leading to the formation of bis(2-oxazolidinone) derivatives. This demonstrates the compound's role in synthesizing oxazolidinones, which are significant in pharmaceutical chemistry (Saitǒ et al., 1986).

Preparation of Fluoroionophores

Research into diamine-salicylaldehyde derivatives, closely related to the target compound, has developed fluoroionophores for metal cation detection. These studies underline the potential of such compounds in creating sensors for biological and environmental applications (Hong et al., 2012).

Catalytic Performance in Polymerization

The use of Schiff base ligands, including derivatives similar to the target compound, has been explored in the catalytic vinyl addition polymerization of norbornene. These findings could inform the development of new catalysts for polymer synthesis (Kim et al., 2022).

Superoxide Dismutase Activity

Nickel(II) complexes with ligands including methoxy-phenyl-diamine derivatives have been synthesized and shown to catalyze the dismutation of superoxide, highlighting their potential in mimicking superoxide dismutase enzymes (Patel et al., 2010).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how it interacts with biological systems to produce its effects.

Safety and Hazards

This involves understanding the toxicity, flammability, environmental impact, and safe handling procedures of the compound.